Cas no 28900-64-3 ((S)-2-Amino-3-(2,3-dihydroxyphenyl)propanoic acid)

(S)-2-Amino-3-(2,3-dihydroxyphenyl)propanoic acid is a chiral non-proteinogenic amino acid featuring a dihydroxyphenyl moiety, which confers unique biochemical properties. Its structural resemblance to natural aromatic amino acids allows it to serve as a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s ortho-dihydroxy substitution enhances its metal-chelating capabilities, making it useful in studies involving enzyme inhibition or metalloprotein interactions. Additionally, its stereospecificity ensures precise activity in asymmetric synthesis or as a building block for peptidomimetics. High purity and well-defined stereochemistry make it suitable for applications in medicinal chemistry, particularly in the development of targeted therapeutics or bioactive probes.

(S)-2-Amino-3-(2,3-dihydroxyphenyl)propanoic acid structure

28900-64-3 structure

Product Name:(S)-2-Amino-3-(2,3-dihydroxyphenyl)propanoic acid

CAS No:28900-64-3

MF:C₉H₁₁NO₄

MW:197.187942743301

CID:253142

PubChem ID:54101444

Update Time:2025-05-27

(S)-2-Amino-3-(2,3-dihydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-3-(2,3-dihydroxyphenyl)propanoic acid
- 2,3-DIHYDROXY-L-PHENYLALANINE
- L-2,3-di-OH-Phe-OH
- L-Phenylalanine,2,3-dihydroxy-
- AG-E-93612
- AM82112
- ANW-63266
- CTK4G2357
- L-2,3-dihydroxyphenylalanine
- L-3,4-dihydroxyphenylalanine
- SureCN1700767
- NATUQRGCLABGAL-LURJTMIESA-N
- 28900-64-3
- (2S)-2-AMINO-3-(2,3-DIHYDROXYPHENYL)PROPANOIC ACID
- (S)-2-Amino-3-(2,3-dihydroxyphenyl)propanoicacid
- DTXSID90709035
- SCHEMBL1700767
- 2,3-dihydroxyphenylalanine
- AKOS006328541
- Inchi： 1S/C9H11NO4/c10-6(9(13)14)4-5-2-1-3-7(11)8(5)12/h1-3,6,11-12H,4,10H2,(H,13,14)/t6-/m0/s1
- InChI Key： NATUQRGCLABGAL-LURJTMIESA-N
- SMILES： OC1C(=CC=CC=1C[C@@H](C(=O)O)N)O

Computed Properties

Exact Mass: 197.06883
Monoisotopic Mass: 197.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.1
Topological Polar Surface Area: 104Å²

Experimental Properties

PSA: 103.78

(S)-2-Amino-3-(2,3-dihydroxyphenyl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM183549-1g	(S)-2-amino-3-(2,3-dihydroxyphenyl)propanoic acid	28900-64-3	95%	1g	$729	2021-06-09
Alichem	A019110870-1g	(S)-2-Amino-3-(2,3-dihydroxyphenyl)propanoic acid	28900-64-3	95%	1g	$684.52	2023-09-02
Alichem	A019110870-5g	(S)-2-Amino-3-(2,3-dihydroxyphenyl)propanoic acid	28900-64-3	95%	5g	$4377.00	2023-09-02
Chemenu	CM183549-1g	(S)-2-amino-3-(2,3-dihydroxyphenyl)propanoic acid	28900-64-3	95%	1g	$729	2023-02-18